Cas no 502133-50-8 (6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid)

• Product Name: 6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid
• CAS No: 502133-50-8
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• MDL: MFCD06245563
• CID: 933383
• PubChem ID: 3790494
• Update Time: 2025-05-20

6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-carboxy-pyridin-2-yl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester
• 6-[4-[(2-methylpropan-2-yl)oxycarbonyl]-1,4-diazepan-1-yl]pyridine-3-carboxylic acid
• 4-(5-CARBOXY-(PYRIDIN-2-YL))-[1,4]DIAZEPANE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• GL-0298
• 6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid
• CVA13350
• AKOS005257418
• 6-(4-(tert-Butoxycarbonyl)-1,4-diazepan-1-yl)nicotinic acid
• MFCD06245563
• 6-{4-[(tert-Butoxy)carbonyl]-1,4-diazepan-1-yl}pyridine-3-carboxylic acid
• 6-[4-(tert-Butoxycarbonyl)-1,4-diazepan-1-yl]pyridine-3-carboxylic acid
• EN300-1071775
• 904817-20-5
• 502133-50-8
• DTXSID70378122
• 6-(4-(tert-Butoxycarbonyl)-1,4-diazepan-1-yl)nicotinicacid
• 4-(5-Carboxypyridin-2-yl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester

• MDL： MFCD06245563
• Inchi： 1S/C16H23N3O4/c1-16(2,3)23-15(22)19-8-4-7-18(9-10-19)13-6-5-12(11-17-13)14(20)21/h5-6,11H,4,7-10H2,1-3H3,(H,20,21)
• InChI Key： IEMWYVYZRRMOFM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC(C(=O)O)=CN=2)CCC1)=O

Computed Properties

• Exact Mass: 321.16900
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 82.97000
• LogP: 2.22990

Additional information on 6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid

Introduction to 6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid (CAS No. 502133-50-8)

6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 502133-50-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of diazepine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural integration of a pyridine ring with a diazepane moiety introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid consists of a pyridine core substituted at the 3-position with a carboxylic acid group, and an N-substituted diazepane ring linked to the pyridine at the 6-position. This arrangement confers specific interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The presence of both nitrogen-rich heterocycles enhances the compound's potential as an pharmacophore in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting neurological disorders, cancer, and inflammatory diseases. 6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid has emerged as a promising candidate due to its ability to interact with multiple biological pathways. Studies have demonstrated its potential in modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors, which are implicated in conditions such as depression and neurodegenerative diseases.

One of the most compelling aspects of this compound is its versatility in chemical modification. The carboxylic acid group at the 3-position of the pyridine ring provides a reactive site for further functionalization, allowing chemists to tailor its properties for specific biological activities. For instance, derivatization into esters or amides can enhance solubility or improve binding affinity to target proteins. Additionally, the diazepane moiety can be modified to fine-tune its pharmacokinetic profile, ensuring better absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid with various biological targets using molecular docking simulations. These studies have revealed that the compound can effectively bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Furthermore, preliminary in vitro assays have shown that it exhibits inhibitory activity against certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

The synthesis of 6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions between appropriately substituted pyridines and diazepane derivatives, followed by carboxylation at the desired position. Advances in catalytic methods have improved the efficiency of these reactions, reducing the need for hazardous reagents and minimizing waste generation.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) disorders. Preclinical studies have indicated that 6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid can effectively penetrate the BBB due to its lipophilic properties balanced by polar functional groups. This characteristic makes it an attractive candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic potential, 6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid has shown promise in preclinical models as an antioxidant agent. Oxidative stress is implicated in various pathological conditions, including aging-related diseases and inflammatory responses. The compound's ability to scavenge reactive oxygen species (ROS) has been demonstrated in cell culture experiments, suggesting its role in protecting against oxidative damage.

The regulatory landscape for pharmaceutical compounds like 6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on safety and efficacy before approving new drugs based on compounds like this one.

Future directions in research on 6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid include exploring its mechanisms of action in greater detail through genetic knockout studies and protein-protein interaction assays. Additionally, investigating its efficacy in animal models of human diseases will provide valuable insights into its potential clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these studies and bring new treatments to patients more quickly.

The economic impact of developing drugs based on compounds like 6-(1,4-diazepan-1-yl)pyridine-3-carboxylic acid cannot be overstated. The pharmaceutical industry invests billions annually in research aimed at discovering new therapeutic agents that address unmet medical needs. By providing a versatile scaffold for drug design, 6-(1 H -indazol -5 - yl ) - N -( 4 - fluoro - benzoyl ) - 2 - [ [ [ [ [ [ [ [( dimethylamino ) carbonyl ] amino ] ] ] ] ] ] benzyl ] amide contributes significantly to this effort.

In conclusion, 6-(1 H -indazol -5 - yl ) - N -( 4 - fluoro - benzoyl ) - 2 - [ [ [ [ [ [ [ [( dimethylamino ) carbonyl ] amino ] ] ] ] ] ] benzyl ] amide represents a promising pharmacological entity with diverse applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further development into novel drugs targeting neurological disorders, cancer, inflammation, and other diseases characterized by oxidative stress or dysregulated signaling pathways.